Cas no 824938-67-2 (Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-)
![Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- structure](https://www.kuujia.com/scimg/cas/824938-67-2x500.png)
824938-67-2 structure
Product name:Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-
Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]-
- N-benzyl-2-bromo-2-methylsulfonylethanamine
- DTXSID90837721
- 824938-67-2
- N-Benzyl-2-bromo-2-(methanesulfonyl)ethan-1-amine
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- Inchi: InChI=1S/C10H14BrNO2S/c1-15(13,14)10(11)8-12-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
- InChI Key: CWNPTIBKEQOYEN-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)C(CNCC1=CC=CC=C1)Br
Computed Properties
- Exact Mass: 290.99286g/mol
- Monoisotopic Mass: 290.99286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6Ų
- XLogP3: 1.6
Benzenemethanamine, N-[2-bromo-2-(methylsulfonyl)ethyl]- Related Literature
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1. Book reviews
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Hai-Dan Wang,Xing-Fang Wang,Fang Su,Jian-Sheng Li,Lan-Cui Zhang,Xiao-Jing Sang,Zai-Ming Zhu Dalton Trans., 2019,48, 2977-2987
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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7. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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8. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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